Cas no 4841-84-3 (Dimethyl\xa0cis-1,2,3,6-tetrahydrophthalate)

• Product Name: Dimethyl\xa0cis-1,2,3,6-tetrahydrophthalate
• CAS No: 4841-84-3
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD00209581
• CID: 85164
• PubChem ID: 87560515
• Update Time: 2025-11-02

Dimethyl\xa0cis-1,2,3,6-tetrahydrophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl cis-4-cyclohexene-1,2-dicarboxylate
• dimethyl cis-1,2,3,6-tetrahydrophthalate
• cis-4-Cyclohexene-1,2-dicarboxylic Acid Dimethyl Ester
• dimethyl (1R,2S)-cyclohex-4-ene-1,2-dicarboxylate
• cis-Dimethyl cyclohex-4-ene-1,2-dicarboxylate
• DVVAGRMJGUQHLI-OCAPTIKFSA-N
• VZ31906
• Dimethylcis-4-Cyclohexene-1,2-dicarboxylate
• (1R,2S)-dimethyl cyclohex-4-ene-1,2-dicarboxylate
• (1R, 6S)-
• Dimethyl cis-1,2,3,6-tetrahydrophthalate, 99%
• Dimethyl cis-4-cyclohexene-1 pound not2-dicarboxylate
• (1R, 6S)-Methyl 6-methoxycarbonyl-3-cyclohexenecarboxylate
• MFCD00209581
• 1,2-DIMETHYL (1R,2S)-CYCLOHEX-4-ENE-1,2-DICARBOXYLATE
• DTXSID90446413
• SCHEMBL418068
• D90213
• dimethyl (1S,2R)-cyclohex-4-ene-1,2-dicarboxylate
• 4841-84-3
• EN300-7394700
• AS-66609
• AKOS027327414
• DB-254501
• Dimethyl\xa0cis-1,2,3,6-tetrahydrophthalate

• MDL： MFCD00209581
• Inchi： 1S/C10H14O4/c1-13-9(11)7-5-3-4-6-8(7)10(12)14-2/h3-4,7-8H,5-6H2,1-2H3/t7-,8+
• InChI Key： DVVAGRMJGUQHLI-OCAPTIKFSA-N
• SMILES： O(C)C([C@@H]1CC=CC[C@@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 198.08900
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: liquid
• Density: 1.145 g/mL at 25 °C(lit.)
• Boiling Point: 142°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.472(lit.)
• PSA: 52.60000
• LogP: 0.91480
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

Dimethyl\xa0cis-1,2,3,6-tetrahydrophthalate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dimethyl\xa0cis-1,2,3,6-tetrahydrophthalate

Dimethyl cis-1,2,3,6-tetrahydrophthalate (CAS No. 4841-84-3): Properties, Applications, and Market Insights

Dimethyl cis-1,2,3,6-tetrahydrophthalate (CAS No. 4841-84-3) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This ester derivative of cis-1,2,3,6-tetrahydrophthalic acid is increasingly gaining attention in industries ranging from fragrances to polymer additives. With the growing demand for sustainable and high-performance chemicals, understanding the properties and uses of this compound is more relevant than ever.

The molecular formula of Dimethyl cis-1,2,3,6-tetrahydrophthalate is C₁₀H₁₄O₄, and it features a cyclic structure with two ester functional groups. This configuration contributes to its moderate polarity, making it soluble in common organic solvents like ethanol and acetone. Researchers often highlight its stability under standard conditions, which is crucial for storage and handling in industrial settings. Recent studies have explored its potential as a green chemistry alternative due to its biodegradability compared to traditional phthalate derivatives.

One of the most prominent applications of Dimethyl cis-1,2,3,6-tetrahydrophthalate is in the fragrance industry. Its mild, slightly fruity odor profile makes it valuable as a synthetic flavor and fragrance ingredient. Perfumers appreciate its ability to enhance floral and citrus notes while providing excellent fixative properties. With consumers increasingly seeking long-lasting and unique scent experiences, this compound has found its way into premium personal care products and home fragrances.

In polymer science, Dimethyl cis-1,2,3,6-tetrahydrophthalate serves as a plasticizer intermediate. Its molecular structure allows it to interact effectively with polymer chains, improving flexibility without compromising durability. As industries move toward bio-based plasticizers, this compound is being investigated for its potential to replace conventional phthalates in PVC and other thermoplastic applications. The global push for safer and more sustainable materials has significantly boosted research in this area.

The pharmaceutical sector has also shown interest in Dimethyl cis-1,2,3,6-tetrahydrophthalate as a potential building block for drug synthesis. Its cyclic structure presents opportunities for creating novel heterocyclic compounds with potential biological activity. Recent patent filings indicate its exploration in developing anti-inflammatory agents and central nervous system modulators, aligning with the growing demand for innovative therapeutic solutions.

From a market perspective, the demand for Dimethyl cis-1,2,3,6-tetrahydrophthalate has shown steady growth, particularly in Asia-Pacific regions where fragrance and polymer industries are expanding rapidly. Manufacturers are investing in improved production methods to enhance yield and purity, responding to the industry's need for high-quality specialty chemicals. The compound's price trend has remained relatively stable, making it an attractive option for various applications.

Environmental considerations play a significant role in the current discourse around Dimethyl cis-1,2,3,6-tetrahydrophthalate. Compared to traditional phthalate esters, this compound demonstrates better environmental compatibility, addressing concerns about endocrine disruptors and eco-toxicity. Regulatory bodies in Europe and North America are closely monitoring its safety profile, which could influence future market dynamics and application approvals.

Quality control measures for Dimethyl cis-1,2,3,6-tetrahydrophthalate typically involve gas chromatography (GC) and mass spectrometry (MS) analysis to ensure purity levels above 98%. The compound's specifications usually include parameters like acid value, moisture content, and color index, which are critical for end-use applications. Suppliers often provide technical data sheets with detailed physicochemical properties to assist customers in product selection and formulation.

Future research directions for Dimethyl cis-1,2,3,6-tetrahydrophthalate include exploring its potential in renewable energy applications and advanced material science. Some studies suggest its derivatives could serve as components in organic photovoltaic cells or as precursors for high-performance polymers. The compound's versatility continues to attract scientific interest across multiple disciplines.

For businesses considering Dimethyl cis-1,2,3,6-tetrahydrophthalate procurement, it's essential to evaluate suppliers based on consistent quality, regulatory compliance, and technical support. The global supply chain for this specialty chemical has become more robust, with multiple manufacturers offering competitive solutions. Proper storage recommendations include keeping the compound in tightly sealed containers away from direct sunlight and extreme temperatures to maintain its stability over time.

In conclusion, Dimethyl cis-1,2,3,6-tetrahydrophthalate (CAS No. 4841-84-3) represents an interesting case of how specialized esters can find diverse applications across industries. Its balanced properties, combined with growing environmental awareness, position it as a compound worth watching in the evolving landscape of specialty chemicals. As research continues to uncover new potential uses, this molecule may play an increasingly important role in sustainable chemistry solutions.